BENGHE Methodological & Application

Check Availability & Pricing

Preparation of Aqueous Calcium Chlorate
Solutions: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and laboratory protocols for the preparation
of aqueous solutions of calcium chlorate (Ca(ClOs)z2). Three primary synthesis methods are
outlined, targeting versatility for various laboratory settings and precursor availability. The
protocols include the reaction of calcium hydroxide with chlorine gas, the double displacement
reaction between calcium chloride and sodium chlorate, and the neutralization of chloric acid
with calcium carbonate. Additionally, this guide details purification techniques based on
fractional crystallization, supported by comprehensive solubility data. Safety precautions are
emphasized throughout, ensuring safe laboratory practices when handling the associated
reagents and products.

Introduction

Calcium chlorate is a powerful oxidizing agent with applications in various chemical syntheses,
as a component in herbicides, and historically in pyrotechnics. The preparation of pure
agueous solutions of calcium chlorate is a fundamental requirement for its use in research and
development. The choice of synthesis route often depends on the available starting materials,
desired purity, and scale of preparation. This document outlines three distinct and reliable
methods for its laboratory-scale synthesis.
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Physicochemical Data

Accurate quantitative data is crucial for the successful synthesis and purification of calcium
chlorate. The following tables summarize key physical properties and solubility data.

Table 1: Physical Properties of Calcium Chlorate

Property Value

Chemical Formula Ca(ClOs)2

Molar Mass 206.98 g/mol
Appearance White, deliquescent solid
Density 2.71 g/lcm3

Melting Point 325-340°C (decomposes)
Water Solubility (20°C) 209 g/100 mL[1]

Table 2: Solubility of Calcium Chlorate and Calcium Chloride in Water at Various Temperatures

Calcium Chlorate ( g/100 Calcium Chloride ( g/100
Temperature (°C)

mL) mL)
0 178 59.5
10 189 64.7
20 209 74.5
30 220 100
40 232 128
60 257 137
80 284 147
100 313 159
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Experimental Protocols

The following are detailed protocols for the laboratory preparation of aqueous calcium chlorate
solutions.

Method 1: Synthesis from Calcium Hydroxide and
Chlorine Gas

This method, adapted from the industrial Liebig process, involves the chlorination of a hot
calcium hydroxide suspension.[1]

Reaction:
6Ca(OH)2 + 6Cl2 —» Ca(ClOs)2 + 5CaClz + 6H20

Materials:

Calcium hydroxide (Ca(OH)2)

e Chlorine gas (Cl2)

« Distilled water

e Heating mantle with magnetic stirrer

e Three-neck round-bottom flask

e Gas inlet tube

o Condenser

e Gas outlet leading to a scrubber (e.g., sodium hydroxide solution)
« Filtration apparatus (Buchner funnel, filter paper)

Procedure:
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o Preparation of Calcium Hydroxide Slurry: In the three-neck round-bottom flask, prepare a
slurry of calcium hydroxide by suspending 74 g (1 mole) of Ca(OH)z in 500 mL of distilled
water.

o Apparatus Setup: Assemble the flask with a heating mantle, magnetic stirrer, gas inlet tube
extending below the surface of the slurry, a condenser in the central neck, and a gas outlet
from the top of the condenser to a gas scrubber.

» Reaction: Heat the slurry to 70-80°C with vigorous stirring. Bubble chlorine gas through the
hot suspension at a steady rate. Caution: This step must be performed in a well-ventilated
fume hood as chlorine gas is highly toxic.

¢ Monitoring the Reaction: Continue the addition of chlorine gas until the reaction is complete,
which can be indicated by a drop in the pH of the solution to near neutral.

« Filtration: Once the reaction is complete, turn off the chlorine gas flow and allow the solution
to cool to room temperature. Filter the hot solution to remove any unreacted calcium
hydroxide and other insoluble impurities.

 Purification: The resulting solution will contain both calcium chlorate and a significant amount
of calcium chloride. Proceed to section 4 for purification by fractional crystallization.

Method 2: Double Displacement of Calcium Chloride and
Sodium Chlorate

This method relies on the lower solubility of sodium chloride in hot, concentrated solutions to
drive the reaction towards the formation of calcium chlorate.

Reaction:

CaClz + 2NaClOs — Ca(ClOs)2 + 2NaCl(s)
Materials:

e Calcium chloride (CaClz), anhydrous

¢ Sodium chlorate (NaClO3)
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Distilled water

Beakers

Hot plate with magnetic stirrer

Filtration apparatus (heated funnel is recommended)
Procedure:
e Prepare Reactant Solutions:

o Prepare a concentrated solution of calcium chloride by dissolving 111 g (1 mole) of
anhydrous CaClz in 200 mL of distilled water in a beaker.

o In a separate beaker, prepare a saturated solution of sodium chlorate by dissolving 213 g
(2 moles) of NaClOs in 200 mL of hot distilled water.

e Reaction: While maintaining the temperature of both solutions near boiling, slowly add the
calcium chloride solution to the sodium chlorate solution with constant stirring.

» Precipitation of Sodium Chloride: As the solutions are mixed, sodium chloride will precipitate
out due to its lower solubility in the hot, concentrated mixture.

» Hot Filtration: Quickly filter the hot mixture to remove the precipitated sodium chloride. A pre-
heated Buchner funnel can minimize premature crystallization of the desired product.

o Crystallization of Calcium Chlorate: Allow the filtrate to cool slowly to room temperature, and
then further cool in an ice bath to induce crystallization of calcium chlorate dihydrate
(Ca(Cl0Os)2:2H20).

« |solation of Product: Collect the calcium chlorate crystals by filtration and wash with a small
amount of ice-cold distilled water. The aqueous solution can be used directly, or the crystals
can be redissolved in a desired amount of water.

Method 3: Neutralization of Chloric Acid with Calcium
Carbonate
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This method is suitable for smaller-scale preparations where chloric acid is available or can be
prepared in situ.

Reaction:

CaCOs + 2HCIOs — Ca(ClOs)2 + H20 + CO2(g)

Materials:

Calcium carbonate (CaCOs), powder

Chloric acid (HCIOs) solution

Beaker

Magnetic stirrer

pH meter or pH indicator strips
Procedure:

o Reaction Setup: Place a known volume and concentration of chloric acid solution in a beaker
with a magnetic stir bar.

e Neutralization: Slowly add small portions of calcium carbonate powder to the stirring chloric
acid solution. Effervescence (release of CO2 gas) will be observed.

e Monitoring pH: Continue adding calcium carbonate until the effervescence ceases and the
pH of the solution is neutral (pH ~7). This indicates that all the chloric acid has been
neutralized.

« Filtration: Filter the solution to remove any excess, unreacted calcium carbonate.

» Final Solution: The resulting filtrate is an aqueous solution of calcium chlorate. The
concentration can be determined based on the initial concentration of the chloric acid used.

Purification by Fractional Crystallization
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The primary impurity in Method 1 is calcium chloride, which has a significantly different

solubility profile from calcium chlorate at various temperatures (see Table 2). This difference

allows for effective separation by fractional crystallization.

Procedure:

Concentration: Gently heat the solution containing both calcium chlorate and calcium
chloride to evaporate some of the water, thereby increasing the concentration of the solutes.

Cooling and Crystallization: Slowly cool the concentrated solution. As the temperature
decreases, calcium chlorate will crystallize out of the solution first due to its lower solubility at
colder temperatures compared to calcium chloride.

Isolation: Collect the calcium chlorate crystals by filtration.

Recrystallization (Optional): For higher purity, the collected crystals can be redissolved in a
minimum amount of hot distilled water and the crystallization process can be repeated.

Safety Precautions

General: Always wear appropriate personal protective equipment (PPE), including safety
goggles, a lab coat, and gloves, when handling any of the chemicals mentioned in these
protocols.

Chlorine Gas: Chlorine gas is highly toxic and corrosive. All work with chlorine gas must be
conducted in a properly functioning chemical fume hood. Ensure a scrubber containing a
sodium hydroxide solution is in place to neutralize any excess chlorine gas.

Chlorates: Calcium chlorate is a strong oxidizing agent. Avoid contact with combustible
materials, organic substances, and strong reducing agents.

Heating: Use appropriate heating methods (e.g., heating mantle, water bath) and monitor the
temperature closely to avoid uncontrolled reactions or decompaosition.

Diagrams
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Caption: Overall experimental workflow for the preparation of aqueous calcium chlorate
solutions.
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Caption: Reaction pathway for the synthesis of calcium chlorate from calcium hydroxide and
chlorine gas.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b159063?utm_src=pdf-body-img
https://www.benchchem.com/product/b159063?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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